(4-Methylmorpholin-2-yl)methanamine dihydrochloride

Specification

• CAS No.: 259090-43-2
• Molecular Formula: C6H16Cl2N2O
• Molecular Weight: 203.11 g/mol
• IUPAC Name: (4-methylmorpholin-2-yl)methanamine;dihydrochloride
• Standard InChI: InChI=1S/C6H14N2O.2ClH/c1-8-2-3-9-6(4-7)5-8;;/h6H,2-5,7H2,1H3;2*1H
• Standard InChI Key: ARVGPZSZOJPAFK-UHFFFAOYSA-N
• SMILES: CN1CCOC(C1)CN.Cl.Cl
• Canonical SMILES: CN1CCOC(C1)CN.Cl.Cl

Introduction

(4-Methylmorpholin-2-yl)methanamine dihydrochloride is a chemical compound with the CAS number 259090-43-2. It is a dihydrochloride salt of (4-methylmorpholin-2-yl)methanamine, which is a morpholine derivative. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural properties.

Molecular Formula and Weight

The molecular formula of (4-Methylmorpholin-2-yl)methanamine dihydrochloride is C6H16Cl2N2O, and its molecular weight is approximately 203.11 g/mol.

Synonyms and Identifiers

• CAS Number: 259090-43-2

• MDL Number: MFCD21362291

• PubChem ID: 72698252

• InChI Key: ARVGPZSZOJPAFK-UHFFFAOYSA-N.

Hazard Statements

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Applications and Research Findings

While specific applications of (4-Methylmorpholin-2-yl)methanamine dihydrochloride are not widely documented, compounds with similar structures are often used in pharmaceutical synthesis and as intermediates in organic chemistry. The morpholine ring is a common motif in drug design due to its ability to participate in various biological interactions.

Suppliers and Availability